N-(4-chlorobenzyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[4-(3-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H24ClN3O2/c1-26-19-4-2-3-18(13-19)24-11-9-23(10-12-24)15-20(25)22-14-16-5-7-17(21)8-6-16/h2-8,13H,9-12,14-15H2,1H3,(H,22,25)
• InChI Key: KYASYCYQNPZRCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)CC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3O2
• Molecular Weight: 373.9 g/mol

Description

N-(4-chlorobenzyl)-2-[4-(3-methoxyphenyl)-1-piperazinyl]acetamide, commonly known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been found to exhibit a wide range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of BRL-15572 is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor, which is a subtype of the serotonin receptor. It has also been found to modulate the activity of several other neurotransmitter systems, including the dopamine and glutamate systems.
Biochemical and Physiological Effects:
BRL-15572 has been found to exhibit a wide range of biochemical and physiological effects. It has been found to increase the levels of several neurotransmitters, including serotonin and dopamine, in the brain. It has also been found to modulate the activity of several other neurotransmitter systems, including the glutamate system. In addition, it has been found to exhibit anxiolytic, antidepressant, and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BRL-15572 in lab experiments is its wide range of pharmacological activities. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic effects, making it a useful tool for studying the mechanisms underlying these disorders. However, one of the main limitations of using BRL-15572 in lab experiments is its partial agonist activity, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on BRL-15572. One area of interest is the development of more selective agonists and antagonists of the 5-HT1A receptor, which could help to better understand the role of this receptor in various psychiatric disorders. Another area of interest is the development of novel compounds that target multiple neurotransmitter systems, which could lead to the development of more effective treatments for psychiatric disorders. Finally, there is also interest in exploring the potential therapeutic applications of BRL-15572 in other areas, such as pain management and neurodegenerative disorders.

Synthesis Methods

BRL-15572 can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 4-chlorobenzylamine with 3-methoxyphenylpiperazine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic acid to yield BRL-15572.

Scientific Research Applications

BRL-15572 has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anxiolytic, antidepressant, and antipsychotic effects. It has also been found to modulate the activity of several neurotransmitter systems, including the serotonin, dopamine, and glutamate systems.